![molecular formula C19H19NO2 B5465149 4-methyl-1-(naphtho[2,1-b]furan-2-ylcarbonyl)piperidine](/img/structure/B5465149.png)
4-methyl-1-(naphtho[2,1-b]furan-2-ylcarbonyl)piperidine
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Description
The compound “4-methyl-1-(naphtho[2,1-b]furan-2-ylcarbonyl)piperidine” is a derivative of naphtho[1,2-b]furan-2-carboxamide . It has been studied for its potential as a melanin concentrating hormone receptor 1 (MCH-R1) antagonist .
Synthesis Analysis
The synthesis of naphtho[1,2-b]furan-2-carboxamide derivatives, including “this compound”, involves the use of linked piperidinylphenylacetamide groups . An extensive structure-activity relationship (SAR) study was conducted, which led to the identification of a highly potent MCH-R1 antagonist .Molecular Structure Analysis
The molecular structure of the naphtho[2,1-b]furan component of the compound has a molecular weight of 168.1913 . The structure is available as a 2D Mol file or as a computed 3D SD file .Chemical Reactions Analysis
The chemical reactions involved in the synthesis of naphtho[1,2-b]furan-2-carboxamide derivatives include the use of linked piperidinylphenylacetamide groups . The organic layer was washed with water and 5% aqueous hydrogen chloride solution, dried over anhydrous sodium sulfate, and concentrated in vacuo .Physical And Chemical Properties Analysis
The naphtho[2,1-b]furan component of the compound has a molecular weight of 168.1913 . More detailed physical and chemical properties specific to “this compound” are not available in the retrieved sources.Mechanism of Action
properties
IUPAC Name |
benzo[e][1]benzofuran-2-yl-(4-methylpiperidin-1-yl)methanone |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H19NO2/c1-13-8-10-20(11-9-13)19(21)18-12-16-15-5-3-2-4-14(15)6-7-17(16)22-18/h2-7,12-13H,8-11H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KBUGOUFFTMZFKA-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1CCN(CC1)C(=O)C2=CC3=C(O2)C=CC4=CC=CC=C43 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H19NO2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
293.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Solubility |
<0.6 [ug/mL] (The mean of the results at pH 7.4) |
Source
|
Record name | SID49737421 | |
Source | Burnham Center for Chemical Genomics | |
URL | https://pubchem.ncbi.nlm.nih.gov/bioassay/1996#section=Data-Table | |
Description | Aqueous solubility in buffer at pH 7.4 | |
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